Cas no 77541-60-7 (3(2H)-Pyridazinone, 5-chloro-4-ethoxy-2-phenyl-)

• Product Name: 3(2H)-Pyridazinone, 5-chloro-4-ethoxy-2-phenyl-
• CAS No: 77541-60-7
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD00814582
• CID: 1787668
• PubChem ID: 779742
• Update Time: 2025-04-21

3(2H)-Pyridazinone, 5-chloro-4-ethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-chloro-4-ethoxy-2-phenyl-
• 77541-60-7
• pyridazinone, 2-28
• Cambridge id 5354654
• 5-chloro-4-ethoxy-2-phenylpyridazin-3(2H)-one
• BDBM33341
• HMS1581P18
• 5-chloro-4-ethoxy-2-phenyl-3(2H)-pyridazinone
• CHEMBL596114
• SCHEMBL1461679
• 8M-566S
• 5-chloro-4-ethoxy-2-phenylpyridazin-3-one
• AB00082539-01
• NCGC00240852-01
• MFCD00814582
• AKOS015993614
• 5-chloro-4-ethoxy-2-phenyl-2,3-dihydropyridazin-3-one

• MDL： MFCD00814582
• Inchi： 1S/C12H11ClN2O2/c1-2-17-11-10(13)8-14-15(12(11)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： NYUIZJNUHDKUHE-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C(C=1OCC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.05103
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9